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Compound of Interest

Compound Name: 2,3-Dibromothiophene

Cat. No.: B118489

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 2,3-
Dibromothiophene (CAS No. 3140-93-0), a key intermediate in the synthesis of
pharmaceuticals, agrochemicals, and organic electronic materials.[1] Adherence to these
protocols is crucial to ensure personnel safety and maintain the integrity of the compound.

Section 1: Physical and Chemical Properties

2,3-Dibromothiophene is a colorless to pale yellow liquid with a characteristic sulfurous odor.
[1] Its key physical and chemical properties are summarized in the table below for easy
reference.
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Property Value Reference
Molecular Formula CaH2Br2S [2]
Molecular Weight 241.93 g/mol [2][3]
Appearance Colorless to light yellow liquid [11[2]
Boiling Point 218-219 °C (lit.) [4115]
Density 2.137 g/mL at 25 °C (lit.) [41[5]
Refractive Index n20/D 1.632 (lit.) [415]

Flash Point 51 °C (123.8 °F) - closed cup [6]
Solubility Sparingly soluble in water [1]

Section 2: Hazard Identification and Safety
Precautions

2,3-Dibromothiophene is classified as a flammable liquid and is toxic if swallowed. It also
causes serious eye irritation.[2][3][6][7] Inhalation, ingestion, or dermal contact may lead to
irritation of the eyes, skin, and respiratory tract, with potential symptoms including headaches,
nausea, and dizziness.[1]

GHS Hazard Classification

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable liquids 3
vapour.[2][7]
- H301: Toxic if swallowed.[2][3]
Acute toxicity, oral 3
[7]
. N H319: Causes serious eye
Serious eye irritation 2A

irritation.[2][3][7]

Personal Protective Equipment (PPE)
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A comprehensive approach to safety involves the consistent use of appropriate personal

protective equipment.

Protection Type

Specification

Eye/Face Protection

Wear chemical safety goggles and a face shield.

[7]

Hand Protection

Wear suitable chemical-resistant gloves (e.g.,
tested according to EN 374).[2][7]

Body Protection

Wear a lab coat, and in cases of potential

splashing, a chemical-resistant apron.

Respiratory Protection

For nuisance exposures, use a type P95 (US) or
type P1 (EU EN 143) particle respirator. For
higher-level protection, use type OV/AG/P99
(US) or type ABEK-P2 (EU EN 143) respirator
cartridges.[2]

Section 3: Handling and Storage Procedures

Proper handling and storage are paramount to prevent accidents and maintain the chemical's

stability.

Handling

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[7][8]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. No

smoking.[7][8] Take precautionary measures against static discharge.[8]

Personal Hygiene: Do not eat, drink, or smoke in work areas. Wash hands thoroughly after

handling.[7][8]

Container Handling: Ground/bond container and receiving equipment.[7][8] Use only non-

sparking tools.[8]

Storage
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Conditions: Store in a cool, well-ventilated place.[7] Keep the container tightly closed in a dry
place.[8] Protect from sunlight.[7]

Incompatible Materials: Keep away from strong oxidizing agents.[8]

Storage Class: Flammable liquids (Storage Class 3).[6]

Containers: Use only approved packaging.[7]

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://nrochemistry.com/stille-coupling/
http://d.web.umkc.edu/drewa/Chem322L/Handouts/EXP%201%20grignard_reaction%20SP2008.pdf
https://nrochemistry.com/stille-coupling/
http://d.web.umkc.edu/drewa/Chem322L/Handouts/EXP%201%20grignard_reaction%20SP2008.pdf
https://community.wvu.edu/~josbour1/Labs/Exp%2025_Grignard_2016.pdf
https://nrochemistry.com/stille-coupling/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Workflow for Safe Handling of 2,3-Dibromothiophene
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Caption: Safe handling workflow for 2,3-Dibromothiophene.
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Section 4: Emergency Procedures
First Aid Measures

« |If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[7][8]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][7]

[8]

« If on Skin: Take off immediately all contaminated clothing. Rinse skin with water or shower.[8]
Wash with plenty of soap and water.[7]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing.[8] If breathing is
irregular or stopped, provide artificial respiration.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][8]

o Specific Hazards: Vapors are heavier than air and may form explosive mixtures with air.[7]
Containers may explode when heated.[8]

e Hazardous Combustion Products: Carbon monoxide, carbon dioxide, hydrogen halides, and
sulfur oxides.[8]

Spill and Leak Procedures

o Personal Precautions: Remove all sources of ignition.[8] Evacuate personnel to safe areas.
[2] Wear appropriate respiratory and personal protection.[7]

e Environmental Precautions: Prevent product from entering drains.[2]

o Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, silica gel).[8]
Keep in suitable, closed containers for disposal.[2][8] Ventilate the affected area.[7]

Section 5: Experimental Protocols
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2,3-Dibromothiophene is a versatile building block for carbon-carbon bond formation,
particularly in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura
coupling.

General Protocol for Suzuki-Miyaura Cross-Coupling

This protocol outlines a general procedure for the mono-arylation of 2,3-dibromothiophene.
The reactivity of the bromine at the 2-position is generally higher, allowing for regioselective
coupling.

Materials:

2,3-Dibromothiophene

Aryl boronic acid (1.1 equivalents)

Palladium catalyst (e.g., Pd(PPhs)a, 2-5 mol%)

Base (e.g., K2COs or K3sPOa4, 2-4 equivalents)[9]

Degassed solvent (e.g., 1,4-dioxane/water mixture, toluene)[9][10]

Procedure:

To a flame-dried Schlenk flask, add 2,3-dibromothiophene (1.0 mmol), the aryl boronic acid
(1.1 mmol), and the base (e.g., KsPOa, 4.0 mmol).[9]

e Add the palladium catalyst (e.g., Pd(PPhs)s, 0.05 mmol).[9][10]
« Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen) three times.[10]
o Add the degassed solvent mixture (e.g., 1,4-dioxane and water) via syringe.[9][10]

o Heat the reaction mixture to the desired temperature (e.g., 90 °C) and stir for the required
time (typically 12-24 hours).[9]

e Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).[10]
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Upon completion, cool the reaction mixture to room temperature.

Add water to the reaction mixture and extract with an organic solvent (e.g., ethyl acetate).
[10]

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.[10]

Purify the crude product by flash column chromatography on silica gel to yield the desired 2-
aryl-3-bromothiophene.[10]
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Suzuki-Miyaura Coupling Experimental Workflow
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Caption: Experimental workflow for Suzuki-Miyaura coupling.
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Section 6: Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations.[7] It is recommended to dispose of the chemical waste through a licensed
industrial combustion plant.[7] Do not allow the product to enter drains or waterways.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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